Cas no 2227713-97-3 ((2R)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2227713-97-3
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6547396
• PubChem ID: 39872021
• Update Time: 2025-07-16

(2R)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol
• 2227713-97-3
• EN300-1997486

• Inchi： 1S/C8H15N3O/c1-5-8(7(9)4-12)6(2)11(3)10-5/h7,12H,4,9H2,1-3H3/t7-/m0/s1
• InChI Key： BIIPUPABWRBHJS-ZETCQYMHSA-N
• SMILES： OC[C@@H](C1C(C)=NN(C)C=1C)N

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2R)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol

Comprehensive Overview of (2R)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 2227713-97-3)

The compound (2R)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol, identified by its CAS number 2227713-97-3, is a chiral amino alcohol derivative with a unique structural framework. This molecule has garnered significant attention in the fields of medicinal chemistry and drug discovery due to its potential applications as a building block for bioactive compounds. The presence of both an amino group and a hydroxyl group in its structure makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of pharmaceuticals targeting neurological and metabolic disorders.

One of the most intriguing aspects of (2R)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol is its chiral center, which plays a critical role in its biological activity. Chirality is a hot topic in modern drug design, as enantiomers often exhibit vastly different pharmacological properties. Researchers are increasingly focusing on chiral synthesis and stereoselective reactions to produce such compounds with high enantiomeric purity. This aligns with the growing demand for precision medicine and personalized therapeutics, where the exact molecular configuration can determine a drug's efficacy and safety profile.

The trimethyl-1H-pyrazole moiety in this compound is another feature of interest. Pyrazole derivatives are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a trimethyl group adds steric and electronic effects that can influence the compound's reactivity and binding affinity to biological targets. This has led to a surge in research exploring pyrazole-based scaffolds in drug discovery, a trend reflected in numerous recent publications and patent filings.

From a synthetic chemistry perspective, CAS 2227713-97-3 presents interesting challenges and opportunities. The compound's stability under various conditions, its solubility profile, and its compatibility with common coupling reagents and protecting groups are subjects of ongoing investigation. These properties are crucial for its application in peptide mimetics and small molecule drug development, areas that continue to dominate pharmaceutical research. The compound's potential use in bioconjugation strategies is also being explored, particularly in the context of antibody-drug conjugates (ADCs) and other targeted therapies.

The analytical characterization of (2R)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for verifying the compound's purity and stereochemical integrity, which are critical parameters in pharmaceutical applications. The growing emphasis on quality by design (QbD) in drug development has further increased the importance of robust analytical methods for compounds like this one.

In the context of current research trends, this compound intersects with several high-interest areas. The search for novel CNS-active compounds has led researchers to examine amino alcohol derivatives like 2227713-97-3 for their potential neuropharmacological effects. Additionally, the compound's structural features make it relevant to studies on allosteric modulators and protein-protein interaction inhibitors, which are frontier areas in drug discovery. These connections to cutting-edge research themes enhance the compound's visibility in scientific literature and patent databases.

The commercial availability of (2R)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol has expanded in recent years, reflecting growing demand from pharmaceutical and biotechnology companies. Suppliers typically offer the compound with varying levels of purity, from research-grade to GMP-standard material. This availability supports its use in both early-stage discovery and later-phase development projects. The compound's structure-activity relationship (SAR) studies are particularly valuable for medicinal chemists working on lead optimization programs.

From a regulatory standpoint, compounds like CAS 2227713-97-3 are subject to standard chemical safety assessments but do not typically fall under special controls. This regulatory profile facilitates their use in research and development without unnecessary restrictions. However, as with all chemical substances, proper risk assessment and safe handling procedures should always be followed in laboratory settings.

Looking ahead, the future applications of (2R)-2-amino-2-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol appear promising. Its potential incorporation into proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities is an active area of investigation. Furthermore, the compound's utility in asymmetric synthesis and catalysis continues to attract interest from both academic and industrial researchers. As drug discovery paradigms evolve toward more complex molecular architectures, versatile building blocks like this one will likely see increased utilization.

In conclusion, 2227713-97-3 represents an interesting case study in modern medicinal chemistry. Its combination of chiral centers, heterocyclic elements, and functional group diversity makes it a valuable tool for pharmaceutical research. The compound's relevance to current drug discovery trends ensures its continued prominence in scientific literature and its importance as a subject for further investigation and development.